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Compound of Interest

Compound Name: 3,5-Dichloro-4-fluorobenzaldehyde

Cat. No.: B180449

An In-depth Technical Guide to 3,5-Dichloro-4-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichloro-4-fluorobenzaldehyde is a halogenated aromatic aldehyde of significant interest
in synthetic organic chemistry. Its unique substitution pattern, featuring two chlorine atoms and
a fluorine atom on the benzene ring, imparts distinct chemical reactivity, making it a valuable
intermediate in the synthesis of a variety of complex molecules. This technical guide provides a
comprehensive overview of the physical and chemical properties of 3,5-Dichloro-4-
fluorobenzaldehyde, along with relevant experimental methodologies and potential
applications, particularly in the fields of medicinal chemistry and materials science.

Physicochemical Properties

The physical and chemical properties of 3,5-Dichloro-4-fluorobenzaldehyde are summarized
in the table below. It is important to note that while some properties have been experimentally
determined, others are based on computational predictions.

Table 1: Physical and Chemical Properties of 3,5-Dichloro-4-fluorobenzaldehyde
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Property Value Source/Reference
3,5-dichloro-4-
IUPAC Name [1]
fluorobenzaldehyde
Benzaldehyde, 3,5-dichloro-4-
Synonyms [2]
fluoro-
CAS Number 117820-80-1 [1]I3]
Molecular Formula C7Hs3CI2FO [11[3]
Molecular Weight 193.00 g/mol [1][3]
Appearance Off-White Powder [4]
Melting Point No experimental data available
Boiling Point 254.9 + 35.0 °C (Predicted) [5]
Density 1.493 + 0.06 g/cm3 (Predicted) [5]
Purity >98% [3]
No direct experimental data
available. A related compound,
3,5-dichloro-4-
Solubility hydroxybenzaldehyde, is
soluble in organic solvents like
ethanol and DMSO, with
limited water solubility.[6]
InChl=1S/C7H3CI2FO/c8-5-1-
InChl [1]
4(3-11)2-6(9)7(5)10/h1-3H
SMILES Cl=C(C=C(C(=C1ClF)chc=0 [1]

Synthesis and Reactivity

Synthesis

A common method for the synthesis of fluorinated benzaldehydes from their chlorinated

precursors is through a halogen-exchange reaction.[7] While a specific detailed protocol for
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3,5-Dichloro-4-fluorobenzaldehyde is not readily available in the reviewed literature, a
plausible synthetic route can be inferred from the synthesis of analogous compounds, such as
3-chloro-4-fluorobenzaldehyde from 3,4-dichlorobenzaldehyde.

This reaction typically involves heating the chlorinated precursor with a fluoride salt, such as
potassium fluoride, in the presence of a phase-transfer catalyst.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of 3,5-Dichloro-4-fluorobenzaldehyde

Starting Material: Reagents: Conditions:
3,4,5-Trichlorobenzaldehyde Potassium Fluoride (KF) A High Temperature

Phase-Transfer Catalyst nhydrous Solvent (e.g., DMF, Sulfolane)

Halogen-Exchange Reaction

Reaction Work-up:
- Quenching
- Extraction

- Washing

Purification:
- Distillation or
- Column Chromatography
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Biological Activity of a Related Compound

Porostereum spadiceum
(Mushroom)
Produces
3,5-dichloro-4-methoxybenzaldehyde

Potential Implication for I

GIant—Pathogemc Bacteria 3,5-Dichloro-4-fluorobenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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